86-79-3

2-Hydroxycarbazole

In Stock

• CAS RN:
• 86-79-3

• Formula:
• C12H9NO

• InChI:
• InChI=1S/C12H9NO/c14-8-5-6-10-9-3-1-2-4-11(9)13-12(10)7-8/h1-7,13-14H

• InChIKey:
• GWPGDZPXOZATKL-UHFFFAOYSA-N

• 2-Hydroxycarbazole is a compound structurally related to the Ca²⁺-mobilizing marine toxin, 9-methyl-7-bromoeudistomin. Room temperature electronic absorption and fluorescence spectra of 2-hydroxycarbazole has been studied in concentrated aqueous potassium hydroxide solutions. It undergoes chemoselective N-alkylation using NaH as a base in a THF-DMF solvent system.
  
  

Dipyrocetyl

Usually In Stock

• CAS RN:
• 486-79-3

• Formula:
• C11H10O6

• InChI:
• InChI=1S/C11H10O6/c1-6(12)16-9-5-3-4-8(11(14)15)10(9)17-7(2)13/h3-5H,1-2H3,(H,14,15)

• InChIKey:
• NYIZXMGNIUSNKL-UHFFFAOYSA-N

• 2,3-diacetyloxybenzoic acid is a carboxylic ester, a member of salicylates and a member of benzoic acids.

3-(3,4-Dimethoxyphenyl)-2-methyl-L-alanine Hydrochloride

Usually In Stock

• CAS RN:
• 5486-79-3

• Formula:
• C12H18ClNO4

• InChI:
• InChI=1S/C12H17NO4.ClH/c1-12(13,11(14)15)7-8-4-5-9(16-2)10(6-8)17-3;/h4-6H,7,13H2,1-3H3,(H,14,15);1H/t12-;/m0./s1

• InChIKey:
• MBKUFCLQPYLOCC-YDALLXLXSA-N

• L-α-Methyl DOPA Dimethyl Ether is a α-MethylDOPA derivative.
  
  

Methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate

In Stock

• CAS RN:
• 55386-79-3

• Formula:
• C11H10O5

• InChI:
• InChI=1S/C11H10O5/c1-16-11(15)10(14)6-9(13)7-4-2-3-5-8(7)12/h2-5,12H,6H2,1H3

• InChIKey:
• RLAGNIDAPCQQAU-UHFFFAOYSA-N

• Methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate is a useful research compound. Its molecular formula is C11H10O5 and its molecular weight is 222.196. The purity is usually 95%.

1,5,9-Trimethyl-13-oxabicyclo[10.1.0]trideca-4,8-diene

Usually In Stock

• CAS RN:
• 13786-79-3

• Formula:
• C15H24O

• InChI:
• InChI=1S/C15H24O/c1-12-6-4-7-13(2)9-10-14-15(3,16-14)11-5-8-12/h7-8,14H,4-6,9-11H2,1-3H3/b12-8+,13-7+

• InChIKey:
• PAZWFUGWOAQBJJ-SWZPTJTJSA-N

• 1,5,9-Trimethyl-13-oxabicyclo[10.1.0]trideca-4,8-diene is a useful research compound. Its molecular formula is C15H24O and its molecular weight is 220.35 g/mol. The purity is usually 95%.

Cicloprolol hydrochloride

Usually In Stock

• CAS RN:
• 63686-79-3

• Formula:
• C₁₈H₃₀ClNO₄

• InChI:
• InChI=1S/C18H29NO4.ClH/c1-14(2)19-11-16(20)13-23-18-7-5-17(6-8-18)22-10-9-21-12-15-3-4-15;/h5-8,14-16,19-20H,3-4,9-13H2,1-2H3;1H

• InChIKey:
• IFQJSQQPCCLGLZ-UHFFFAOYSA-N

• Cicloprolol is a partial β 1-adrenoceptor agonist .

2-Methyl-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinoline

In Stock

• CAS RN:
• 199186-79-3

• Formula:
• C11H12F3NO

• InChI:
• InChI=1S/C11H12F3NO/c1-7-2-3-8-6-9(16-11(12,13)14)4-5-10(8)15-7/h4-7,15H,2-3H2,1H3

• InChIKey:
• QAXQBLCBVOXSFA-UHFFFAOYSA-N

• 2-Methyl-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C11H12F3NO and its molecular weight is 231.21 g/mol. The purity is usually 95%.

2-chloro-N-(4-chlorophenyl)-5-(hydrazinecarbonyl)benzene-1-sulfonamide

Usually In Stock

• CAS RN:
• 327086-79-3

• Formula:
• C13H11Cl2N3O3S

• InChI:
• InChI=1S/C13H11Cl2N3O3S/c14-9-2-4-10(5-3-9)18-22(20,21)12-7-8(13(19)17-16)1-6-11(12)15/h1-7,18H,16H2,(H,17,19)

• InChIKey:
• ZFIJKZWDTWPPOJ-UHFFFAOYSA-N

• 2-chloro-N-(4-chlorophenyl)-5-(hydrazinecarbonyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C13H11Cl2N3O3S and its molecular weight is 360.21. The purity is usually 95%.

2,3,6-Trimethyl-4-methylene-1,4-dihydropyridine

• CAS RN:
• 144486-79-3

• Formula:
• C9H13N

• InChI:
• InChI=1S/C9H13N/c1-6-5-7(2)10-9(4)8(6)3/h5,10H,1H2,2-4H3

• InChIKey:
• JGTORGGMDMVHIU-UHFFFAOYSA-N

• 2,3,6-Trimethyl-4-methylene-1,4-dihydropyridine, also known as 2,3,6-Trimethyl-4-methylene-1,4-dihydropyridine, is a useful research compound. Its molecular formula is C9H13N and its molecular weight is 135.21. The purity is usually 95%.

7-Fluoro-2-methyl-1-(p-tolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

In Stock

• CAS RN:
• 877786-79-3

• Formula:
• C19H14FNO3

• InChI:
• InChI=1S/C19H14FNO3/c1-10-3-5-11(6-4-10)16-15-17(22)13-9-12(20)7-8-14(13)24-18(15)19(23)21(16)2/h3-9,16H,1-2H3

• InChIKey:
• BKGQMENNBPEZMI-UHFFFAOYSA-N

• 7-Fluoro-2-methyl-1-(p-tolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C19H14FNO3 and its molecular weight is 323.323. The purity is usually 95%.

2',3'-Difluoro-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone

In Stock

• CAS RN:
• 898786-79-3

• Formula:
• C16H20F2O3

• InChI:
• InChI=1S/C16H20F2O3/c1-16(2)9-20-14(21-10-16)8-4-7-13(19)11-5-3-6-12(17)15(11)18/h3,5-6,14H,4,7-10H2,1-2H3

• InChIKey:
• ZDBOKPZVNMMYEG-UHFFFAOYSA-N

• 2',3'-Difluoro-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone is a useful research compound. Its molecular formula is C16H20F2O3 and its molecular weight is 298.32 g/mol. The purity is usually 95%.

N1-(2-methoxyphenethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

Usually In Stock

• CAS RN:
• 872986-79-3

• Formula:
• C20H25N3O6S2

• InChI:
• InChI=1S/C20H25N3O6S2/c1-28-16-7-3-2-6-15(16)9-10-21-19(24)20(25)22-14-17-23(11-5-12-29-17)31(26,27)18-8-4-13-30-18/h2-4,6-8,13,17H,5,9-12,14H2,1H3,(H,21,24)(H,22,25)

• InChIKey:
• USAKIQSUBYNAPO-UHFFFAOYSA-N

• N1-(2-methoxyphenethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H25N3O6S2 and its molecular weight is 467.56. The purity is usually 95%.

5-(4-Benzylpiperidin-1-yl)-7-chloro-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazoline

In Stock

• CAS RN:
• 893786-79-3

• Formula:
• C27H24ClN5O2S

• InChI:
• InChI=1S/C27H24ClN5O2S/c28-21-11-12-24-23(18-21)25(32-15-13-20(14-16-32)17-19-7-3-1-4-8-19)29-26-27(30-31-33(24)26)36(34,35)22-9-5-2-6-10-22/h1-12,18,20H,13-17H2

• InChIKey:
• MSQJIEVFAGLTCN-UHFFFAOYSA-N

• 5-(4-Benzylpiperidin-1-yl)-7-chloro-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazoline is a useful research compound. Its molecular formula is C27H24ClN5O2S and its molecular weight is 518.03. The purity is usually 95%.

4-Chloro-1,3-thiazole-2-carbaldehyde

In Stock

• CAS RN:
• 466686-79-3

• Formula:
• C4H2ClNOS

• InChI:
• InChI=1S/C4H2ClNOS/c5-3-2-8-4(1-7)6-3/h1-2H

• InChIKey:
• FIRXGZJYHGJBPL-UHFFFAOYSA-N

• 4-Chloro-1,3-thiazole-2-carbaldehyde is a useful research compound. Its molecular formula is C4H2ClNOS and its molecular weight is 147.58 g/mol. The purity is usually 95%.

N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-2-nitrobenzamide

In Stock

• CAS RN:
• 903286-79-3

• Formula:
• C21H19N3O3S

• InChI:
• InChI=1S/C21H19N3O3S/c25-21(16-7-2-4-9-18(16)24(26)27)22-14-19(20-10-5-13-28-20)23-12-11-15-6-1-3-8-17(15)23/h1-10,13,19H,11-12,14H2,(H,22,25)

• InChIKey:
• XVVIXCUVJPWWHJ-UHFFFAOYSA-N

• N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-2-nitrobenzamide is a useful research compound. Its molecular formula is C21H19N3O3S and its molecular weight is 393.46. The purity is usually 95%.

2-(1-(2-Methylpiperazin-1-yl)ethyl)pyrazine hydrochloride

Usually In Stock

• CAS RN:
• 1289386-79-3

• Formula:
• C11H19ClN4

• InChI:
• InChI=1S/C11H18N4.ClH/c1-9-7-13-5-6-15(9)10(2)11-8-12-3-4-14-11;/h3-4,8-10,13H,5-7H2,1-2H3;1H

• InChIKey:
• NJNNGPCWEKUMKW-UHFFFAOYSA-N

• 2-(1-(2-Methylpiperazin-1-yl)ethyl)pyrazine hydrochloride is a useful research compound. Its molecular formula is C11H19ClN4 and its molecular weight is 242.75. The purity is usually 95%.

N-(1-cyanocyclohexyl)-2,4-difluorobenzamide

In Stock

• CAS RN:
• 1307186-79-3

• Formula:
• C14H14F2N2O

• InChI:
• InChI=1S/C14H14F2N2O/c15-10-4-5-11(12(16)8-10)13(19)18-14(9-17)6-2-1-3-7-14/h4-5,8H,1-3,6-7H2,(H,18,19)

• InChIKey:
• WZTOPRYPDIGBKS-UHFFFAOYSA-N

• N-(1-cyanocyclohexyl)-2,4-difluorobenzamide is a useful research compound. Its molecular formula is C14H14F2N2O and its molecular weight is 264.276. The purity is usually 95%.

2-[2-Oxo-2-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]ethyl]isoindole-1,3-dione

Usually In Stock

• CAS RN:
• 2379986-79-3

• Formula:
• C20H20N4O4

• InChI:
• InChI=1S/C20H20N4O4/c25-17(12-24-18(26)15-4-1-2-5-16(15)19(24)27)23-10-6-14(7-11-23)13-28-20-21-8-3-9-22-20/h1-5,8-9,14H,6-7,10-13H2

• InChIKey:
• ZQRFCZNYARKTQF-UHFFFAOYSA-N

• 2-[2-Oxo-2-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]ethyl]isoindole-1,3-dione is a useful research compound. Its molecular formula is C20H20N4O4 and its molecular weight is 380.404. The purity is usually 95%.